Cas no 2413869-92-6 (1-tert-butyl-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile)

• Product Name: 1-tert-butyl-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile
• CAS No: 2413869-92-6
• MF: C₁₃H₁₂F₃N₃
• MW: 267.24969291687
• MDL: MFCD32662931
• CID: 5674344
• PubChem ID: 165769030
• Update Time: 2023-11-27

1-tert-butyl-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• EN300-26621531
• 2413869-92-6
• 1-tert-butyl-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile

• MDL： MFCD32662931
• Inchi： 1S/C13H12F3N3/c1-12(2,3)19-7-8(5-17)10-4-9(13(14,15)16)6-18-11(10)19/h4,6-7H,1-3H3
• InChI Key： BQYSXCQZHMRUAV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(=C1)C(C#N)=CN2C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 267.09833188g/mol
• Monoisotopic Mass: 267.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų